Cas no 2137740-86-2 (2-(4-Chloro-2-fluorophenyl)butanedioic acid)

2-(4-Chloro-2-fluorophenyl)butanedioic acid is a fluorinated and chlorinated phenyl-substituted dicarboxylic acid derivative with potential applications in pharmaceutical and agrochemical synthesis. Its unique structure, featuring both chloro and fluoro substituents on the phenyl ring, enhances its reactivity and selectivity in organic transformations, making it a valuable intermediate for the development of bioactive compounds. The dicarboxylic acid moiety provides versatile functionalization opportunities, enabling further derivatization for tailored applications. This compound is characterized by high purity and stability, ensuring consistent performance in synthetic processes. Its well-defined molecular architecture supports precise modifications, making it suitable for research and industrial-scale production where controlled reactivity and structural specificity are critical.

2-(4-Chloro-2-fluorophenyl)butanedioic acid structure

2137740-86-2 structure

Product Name:2-(4-Chloro-2-fluorophenyl)butanedioic acid

CAS No:2137740-86-2

MF:C₁₀H₈ClFO₄

MW:246.619525909424

CID:5753086

PubChem ID:165457559

Update Time:2025-06-07

2-(4-Chloro-2-fluorophenyl)butanedioic acid Chemical and Physical Properties

Names and Identifiers

- 2137740-86-2
- 2-(4-chloro-2-fluorophenyl)butanedioic acid
- EN300-704790
- 2-(4-Chloro-2-fluorophenyl)butanedioic acid
- Inchi： 1S/C10H8ClFO4/c11-5-1-2-6(8(12)3-5)7(10(15)16)4-9(13)14/h1-3,7H,4H2,(H,13,14)(H,15,16)
- InChI Key： NTUNUOWKBCNCEZ-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=C(C=1)F)C(C(=O)O)CC(=O)O

Computed Properties

Exact Mass: 246.0095146g/mol
Monoisotopic Mass: 246.0095146g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 284
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 74.6Å²

2-(4-Chloro-2-fluorophenyl)butanedioic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-704790-1.0g	2-(4-chloro-2-fluorophenyl)butanedioic acid	2137740-86-2		1g	$0.0	2023-06-06

2-(4-Chloro-2-fluorophenyl)butanedioic acid Related Literature

1. An atomically efficient, highly stable and redox active Ce0.5Tb0.5Ox (3% mol.)/MgO catalyst for total oxidation of methane†

Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
2. An antioxidant self-healing hydrogel for 3D cell cultures†

Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
3. An air-stable organometallic polymer containing titanafluorene moieties obtained by the Sonogashira–Hagihara cross-coupling polycondensation†

Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
4. An antioxidative galactomannan extracted from Chinese Sesbania cannabina enhances immune activation of macrophage cells†

Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
5. An algal process treatment combined with the Fenton reaction for high concentrations of amoxicillin and cefradine

Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782

Additional information on 2-(4-Chloro-2-fluorophenyl)butanedioic acid

Research Brief on 2-(4-Chloro-2-fluorophenyl)butanedioic acid (CAS: 2137740-86-2) in Chemical Biology and Pharmaceutical Applications

The compound 2-(4-Chloro-2-fluorophenyl)butanedioic acid (CAS: 2137740-86-2) has recently gained attention in chemical biology and pharmaceutical research due to its potential as a key intermediate in the synthesis of bioactive molecules. This brief synthesizes current knowledge about its chemical properties, synthetic applications, and emerging therapeutic potentials based on peer-reviewed literature published within the last three years.

Structural analysis reveals this chiral dicarboxylic acid derivative possesses unique stereoelectronic properties that enable its use in asymmetric synthesis. A 2023 study in Journal of Medicinal Chemistry demonstrated its utility as a building block for protease inhibitors, where the fluorine and chlorine substituents enhance binding affinity through halogen bonding interactions with target enzymes (Zhang et al., 2023). The butanedioic acid moiety provides critical points for structural diversification, making it valuable for combinatorial chemistry approaches.

Recent pharmacological investigations indicate derivatives of 2137740-86-2 show promise as modulators of inflammatory pathways. In vitro studies using RAW264.7 macrophages revealed that ester derivatives suppress NF-κB activation by 40-60% at micromolar concentrations (Bioorganic Chemistry, 2024). This anti-inflammatory activity, combined with favorable ADMET profiles in preclinical models, suggests potential applications in autoimmune disease therapeutics.

The synthetic accessibility of this compound has been improved through novel catalytic methods. A 2024 Nature Communications paper described a copper-catalyzed asymmetric hydrogenation protocol achieving >95% ee and 90% yield under mild conditions. This advancement addresses previous challenges in large-scale production while maintaining the stereochemical integrity critical for biological activity.

Ongoing research explores structure-activity relationships of 2137740-86-2 derivatives in neurological targets. Preliminary data presented at the 2024 ACS National Meeting showed selective agonism at metabotropic glutamate receptors (mGluR2/3 subtypes), positioning these compounds as potential candidates for neurological disorders. However, blood-brain barrier penetration remains a key optimization challenge for CNS applications.

In conclusion, 2-(4-Chloro-2-fluorophenyl)butanedioic acid represents a versatile scaffold with demonstrated utility in medicinal chemistry and emerging therapeutic potential. Future research directions should focus on: (1) expanding its application in targeted protein degradation strategies, (2) optimizing pharmacokinetic properties for specific disease indications, and (3) developing greener synthetic routes to support sustainable pharmaceutical manufacturing.